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Compound of Interest

Compound Name: 1-Methyl-1h-1,2,4-triazol-5-amine

Cat. No.: B103705 Get Quote

An In-Depth Technical Guide to 1-Methyl-1H-1,2,4-triazol-5-amine: Properties, Synthesis, and

Applications

Foreword
As a cornerstone heterocyclic scaffold, the 1,2,4-triazole nucleus is of profound interest to the

scientific community, particularly in the realms of medicinal chemistry and materials science.[1]

[2] Its derivatives are known to exhibit a vast spectrum of biological activities, including

antifungal, antiviral, and anticancer properties.[2][3][4] This guide focuses on a specific, yet

vital, derivative: 1-Methyl-1H-1,2,4-triazol-5-amine (CAS No: 15795-39-8). This molecule

serves as a critical building block for the synthesis of more complex chemical entities. This

document provides a comprehensive overview of its chemical properties, synthesis, reactivity,

and safety considerations, tailored for researchers, scientists, and drug development

professionals.

Section 1: Core Chemical and Physical Properties
1-Methyl-1H-1,2,4-triazol-5-amine is a solid, typically appearing as a beige or off-white

powder.[5] Its fundamental properties are crucial for its handling, reaction setup, and

purification. The methyl group at the N1 position of the triazole ring significantly influences its

electronic properties and steric profile compared to its unsubstituted counterpart, 3-amino-

1,2,4-triazole.

Below is the chemical structure of 1-Methyl-1H-1,2,4-triazol-5-amine.
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Key Reactive Pathways

1-Methyl-1H-1,2,4-triazol-5-amine

Amide Product
 + RCOCl (Acylation)

Schiff Base (Imine) + RCHO (Condensation)

Diazonium Salt Intermediate

 + HNO₂ (Diazotization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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